Cas no 1386351-16-1 ((2S)-2-(3,4-dimethoxyphenyl)propan-1-ol)

• Product Name: (2S)-2-(3,4-dimethoxyphenyl)propan-1-ol
• CAS No: 1386351-16-1
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6189243
• PubChem ID: 71541639
• Update Time: 2025-06-30

(2S)-2-(3,4-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6507187
• (2S)-2-(3,4-dimethoxyphenyl)propan-1-ol
• 1386351-16-1

• Inchi： 1S/C11H16O3/c1-8(7-12)9-4-5-10(13-2)11(6-9)14-3/h4-6,8,12H,7H2,1-3H3/t8-/m1/s1
• InChI Key： BZNGQULGYGFHQJ-MRVPVSSYSA-N
• SMILES： OC[C@@H](C)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Additional information on (2S)-2-(3,4-dimethoxyphenyl)propan-1-ol

Comprehensive Overview of (2S)-2-(3,4-dimethoxyphenyl)propan-1-ol (CAS No. 1386351-16-1): Properties, Applications, and Industry Insights

The compound (2S)-2-(3,4-dimethoxyphenyl)propan-1-ol, identified by its CAS No. 1386351-16-1, is a chiral organic molecule featuring a 3,4-dimethoxyphenyl group attached to a propanol backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and fine chemical industries due to its potential as a chiral intermediate or building block for complex syntheses. Its stereospecific configuration (S-form) makes it particularly valuable for asymmetric synthesis, aligning with the growing demand for enantiopure compounds in drug development.

Recent trends in green chemistry and sustainable synthesis have amplified interest in optimizing production methods for compounds like (2S)-2-(3,4-dimethoxyphenyl)propan-1-ol. Researchers are exploring biocatalytic routes and flow chemistry techniques to enhance yield while minimizing environmental impact—a topic frequently queried in scientific databases and AI-driven search platforms. The compound’s methoxy functional groups contribute to its solubility profile, making it adaptable to various reaction conditions, a feature often highlighted in process chemistry forums.

From an analytical perspective, CAS 1386351-16-1 exhibits distinct spectral characteristics. Nuclear Magnetic Resonance (NMR) studies reveal clear signals for the aromatic protons (6.5–7.0 ppm) and methoxy groups (~3.8 ppm), while its chiral purity can be verified via HPLC or chiral column chromatography—methods increasingly discussed in quality control circles. The compound’s stability under inert atmospheres and moderate temperatures makes it suitable for long-term storage, addressing common logistical concerns in chemical procurement.

In pharmaceutical contexts, derivatives of (2S)-2-(3,4-dimethoxyphenyl)propan-1-ol have been investigated for their potential biological activity, particularly in neurotransmitter modulation. Though not pharmacologically active itself, its structure serves as a scaffold for CNS-targeting molecules, a hot topic in neurodegenerative disease research. This aligns with frequent searches about "chiral dopants for drug discovery" and "phenylpropanoid applications in medicine" across academic search engines.

The commercial availability of 1386351-16-1 through specialty chemical suppliers has expanded in response to its utility in custom synthesis services. Current market analyses suggest rising demand for such high-purity intermediates, driven by the growth of contract research organizations (CROs) and generic drug development pipelines. Suppliers often highlight its ≥98% purity specifications and compliance with GMP standards—key search terms for procurement specialists.

Future research directions may explore (2S)-2-(3,4-dimethoxyphenyl)propan-1-ol’s role in material science, particularly in liquid crystal formulations or polymeric additives. Its rigid-flexible molecular structure could offer unique properties in advanced materials—an emerging intersection between organic chemistry and nanotechnology that generates substantial online discussion. Environmental fate studies of such compounds are also gaining traction, addressing persistence and biodegradation queries common in regulatory compliance searches.

For synthetic chemists, the recrystallization behavior of CAS 1386351-16-1 from ethanol/water mixtures provides a practical purification protocol, while its melting point range (reported 72–74°C) serves as a critical quality indicator. These operational details frequently appear in method development discussions and troubleshooting forums for organic synthesis.

In summary, (2S)-2-(3,4-dimethoxyphenyl)propan-1-ol represents a versatile chiral compound with multifaceted applications. Its value extends beyond immediate utility to serve as a case study in stereoselective synthesis, process optimization, and intermediate characterization—topics consistently ranking high in chemical literature searches and AI-assisted research queries.